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Compound of Interest

Compound Name: Avridine

Cat. No.: B1665853 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical reagents is a cornerstone of laboratory safety and environmental responsibility. This

guide addresses the proper disposal procedures for Avridine (CAS No. 35607-20-6), a

compound for which clear and consistent safety data is not readily available.

Due to conflicting information from chemical suppliers regarding its hazard classification, a

definitive, substance-specific disposal protocol for Avridine cannot be unequivocally

established. One supplier designates it as "Not a hazardous substance or mixture," while

another classifies it as a "Combustible Solid" with a Water Hazard Class 3 (WGK 3), indicating

it is highly hazardous to water.

In light of this discrepancy, a conservative approach that prioritizes safety and environmental

protection is mandatory. The following procedures are based on the precautionary principle,

treating Avridine as a potentially hazardous substance, particularly to the aquatic environment.

It is imperative that all personnel consult their institution's Environmental Health and Safety

(EHS) department before handling or disposing of Avridine to ensure full compliance with

local, state, and federal regulations.

Immediate Safety and Handling Protocols
Before beginning any work with Avridine, ensure that appropriate personal protective

equipment (PPE) is worn. This includes, but is not limited to:
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Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: A lab coat and closed-toe shoes.

Work with Avridine should be conducted in a well-ventilated area, preferably within a chemical

fume hood, to minimize the risk of inhalation.

Quantitative Data Summary
Limited and conflicting quantitative data is available for Avridine. The following table

summarizes the known information.

Property Data Source

CAS Number 35607-20-6 Multiple Sources

Molecular Formula C43H90N2O2 Multiple Sources

Hazard Classification
Not a hazardous substance or

mixture
ChemScene SDS

Combustible Solid; Water

Hazard Class 3 (highly

hazardous to water)

Sigma-Aldrich SDS

Step-by-Step Disposal Protocol
The following protocol is a conservative guideline. Always defer to the specific procedures

provided by your institution's EHS department.

Waste Identification and Segregation:

All materials contaminated with Avridine, including unused product, solutions,

contaminated labware (e.g., pipette tips, vials), and personal protective equipment, must

be treated as hazardous waste.
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Do not mix Avridine waste with other waste streams unless explicitly permitted by your

EHS department.

Waste Collection:

Collect all Avridine waste in a dedicated, properly labeled hazardous waste container.

The container must be made of a material compatible with Avridine. A high-density

polyethylene (HDPE) container is generally a suitable choice.

Ensure the container has a secure, leak-proof lid.

Labeling:

Clearly label the waste container with the words "Hazardous Waste" and the full chemical

name, "Avridine."

Include the CAS number (35607-20-6) and an indication of the potential hazards (e.g.,

"Combustible Solid," "Marine Pollutant").

Note the accumulation start date on the label.

Storage:

Store the sealed waste container in a designated, well-ventilated, and secure hazardous

waste accumulation area.

The storage area should be away from sources of ignition and incompatible materials.

Secondary containment is recommended to prevent the spread of material in case of a

leak.

Disposal:

Arrange for the pickup and disposal of the hazardous waste through your institution's EHS

department or a licensed hazardous waste disposal contractor.
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Under no circumstances should Avridine or its waste be disposed of down the drain or in

the regular trash. Due to its potential high toxicity to aquatic life, preventing its release into

the environment is critical.

Experimental Protocols
Detailed experimental protocols involving Avridine were not found in the publicly available

literature. Researchers using this compound should develop their own risk assessments and

standard operating procedures in consultation with their institution's safety office.

Mandatory Visualizations
The following diagrams illustrate the logical workflow for handling and disposing of a chemical

with conflicting safety information.
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Avridine Handling and Disposal Workflow

Preparation and Handling

Waste Disposal

Start: Need to handle Avridine

Review available Safety Data Sheets (SDSs)

Note conflicting hazard information

Consult Institutional Environmental Health & Safety (EHS) for guidance

Contradictions found

Don appropriate Personal Protective Equipment (PPE)

Work in a chemical fume hood

Collect all contaminated materials as hazardous waste

Label container with 'Hazardous Waste', 'Avridine', and potential hazards

Store in a designated, secure area with secondary containment

Arrange for disposal through EHS or a licensed contractor

End: Waste properly disposed
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Caption: A workflow diagram illustrating the precautionary steps for handling and disposing of

Avridine, emphasizing consultation with EHS due to conflicting safety data.

This guide is intended to provide essential safety and logistical information based on the best

available, albeit conflicting, data. By following these conservative procedures and, most

importantly, by engaging with your institution's safety professionals, you can ensure the safe

handling and environmentally responsible disposal of Avridine.

To cite this document: BenchChem. [Navigating the Ambiguities of Avridine Disposal: A
Precautionary Approach]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1665853#avridine-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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